N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C14H12ClN5O3
• Molecular Weight: 333.73 g/mol
• IUPAC Name: N-[(5-chloro-1H-indol-2-yl)methyl]-1-methyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C14H12ClN5O3/c1-19-7-12(20(22)23)13(18-19)14(21)16-6-10-5-8-4-9(15)2-3-11(8)17-10/h2-5,7,17H,6H2,1H3,(H,16,21)
• InChI Key: FPKWSPWFXDNLKO-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)NCC2=CC3=C(N2)C=CC(=C3)Cl)[N+](=O)[O-]

Description

N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide, also known as CIMP-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer research. CIMP-1 is a small molecule inhibitor that has been shown to selectively target and inhibit the activity of the protein kinase CK2, which is known to play a critical role in cancer cell growth and survival.

Mechanism of Action

N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide works by binding to the ATP-binding site of CK2, which prevents the protein from phosphorylating its downstream targets. This leads to a reduction in the activity of CK2, which in turn leads to a reduction in cancer cell growth and survival.
Biochemical and Physiological Effects:
N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide has been shown to have a variety of biochemical and physiological effects in cancer cells. It has been shown to induce apoptosis, reduce cell proliferation, and inhibit the migration and invasion of cancer cells. N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, suggesting that it may have potential as an adjuvant therapy in cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide in lab experiments is its specificity for CK2. This allows researchers to selectively target and inhibit CK2 activity, without affecting other protein kinases. However, one limitation of using N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide is its relatively low potency compared to other CK2 inhibitors. This can make it more difficult to achieve complete inhibition of CK2 activity in some cell lines.

Future Directions

There are several potential future directions for research on N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide. One area of interest is the development of more potent CK2 inhibitors based on the structure of N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide. Another area of interest is the use of N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further research is needed to fully understand the mechanism of action of N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide and its effects on cancer cell signaling pathways.

Synthesis Methods

The synthesis of N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide involves several steps, including the reaction of 5-chloroindole with formaldehyde and methylamine to form the intermediate N-(5-chloro-1H-indol-2-yl)methyl)methylamine. This intermediate is then reacted with 4-nitro-1-methyl-1H-pyrazole-3-carboxylic acid to form the final product, N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide.

Scientific Research Applications

N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide has been extensively studied for its potential applications in cancer research. CK2 is known to be overexpressed in many types of cancer, and its inhibition has been shown to induce apoptosis and reduce cancer cell proliferation. N-[(5-chloro-1H-indol-2-yl)methyl]-4-nitro-1-methyl-1H-pyrazole-3-carboxamide has been shown to be a potent inhibitor of CK2 activity, and has been used in a variety of cancer cell lines to study its effects on cell growth and survival.